Cas no 83244-82-0 ((5-ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic Acid)

• Product Name: (5-ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic Acid
• CAS No: 83244-82-0
• MF: C₆H₇N₃O₃S
• MW: 201.203079462051
• MDL: MFCD09864530
• CID: 708769
• PubChem ID: 12814471
• Update Time: 2025-10-20

(5-ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((5-Ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoacetic acid
• (5-ETHYL-1,3,4-THIADIAZOL-2-YL)AMINO]-(OXO)ACETIC ACID
• [(5-Ethyl-1,3,4-thiadiazol-2-yl)amino]-(oxo)acetic acid
• 2-[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoacetic acid
• Acetic acid,2-[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]-2-oxo-
• [(5-ethyl-1,3,4-thiadiazol-2-yl)amino](oxo)acetic acid
• LS-03116
• CS-0315571
• FT-0679603
• AKOS005172253
• DTXSID10510544
• [(5-ethyl-1,3,4-thiadiazol-2-yl)carbamoyl]formic acid
• 2-((5-Ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoaceticacid
• 83244-82-0
• MFCD09864530
• acetic acid, [(5-ethyl-1,3,4-thiadiazol-2-yl)amino]oxo-
• STK501943
• ALBB-009531
• DB-407880
• (5-ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic Acid

• MDL： MFCD09864530
• Inchi： 1S/C6H7N3O3S/c1-2-3-8-9-6(13-3)7-4(10)5(11)12/h2H2,1H3,(H,11,12)(H,7,9,10)
• InChI Key： ZCAJRDVEXSLMCT-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CC)NC(C(=O)O)=O

Computed Properties

• Exact Mass: 201.02100
• Monoisotopic Mass: 201.02081227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 120.42000
• LogP: 0.19660

(5-ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (5-ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic Acid

(5-Ethyl-1,3,4-Thiadiazol-2-Yl)Amino(Oxo)Acetic Acid: A Comprehensive Overview

(5-Ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic acid, identified by the CAS number 83244-82-0, is a compound of significant interest in various fields of chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and applications in drug design. The structure of this compound is characterized by a thiadiazole ring system substituted with an ethyl group at the 5-position and an amino(oxo)acetic acid moiety at the 2-position.

The thiadiazole ring system is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. This arrangement imparts unique electronic properties to the molecule, making it a versatile scaffold for various functional groups. In the case of (5-Ethyl-1,3,4-thiadiazol-2-yl)amino(oxo)acetic acid, the substitution pattern at positions 2 and 5 plays a crucial role in determining its chemical reactivity and biological activity.

Recent studies have highlighted the potential of thiadiazole derivatives as inhibitors of key enzymes involved in metabolic pathways. For instance, research has shown that (5-Ethyl-1,3,4-thiadiazol-2-Yl)Amino(Oxo)Acetic Acid exhibits significant inhibitory activity against certain proteases and kinases, making it a promising candidate for anti-inflammatory and anticancer drug development. These findings underscore the importance of exploring thiadiazole derivatives as potential therapeutic agents.

In addition to its biological applications, this compound has also been investigated for its role in agrochemicals. The amino(oxo)acetic acid moiety is known to exhibit plant growth-regulating properties, suggesting that this compound could be utilized as a herbicide or plant growth regulator. Recent field trials have demonstrated its efficacy in controlling weed growth without adverse effects on crop plants, indicating its potential for sustainable agriculture practices.

The synthesis of (5-Ethyl-1,3,4-thiadiazol-2-Yl)Amino(Oxo)Acetic Acid involves a multi-step process that typically begins with the preparation of the thiadiazole ring system. Various synthetic routes have been explored to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact. These methods include microwave-assisted synthesis and catalytic processes that reduce reaction time and energy consumption.

From a structural perspective, the ethyl substitution at position 5 enhances the lipophilicity of the molecule, which is critical for its bioavailability when used as a drug candidate. The amino(oxo)acetic acid group introduces hydrophilic properties, enabling the molecule to interact with biological targets through hydrogen bonding and other non-covalent interactions.

Recent computational studies have provided deeper insights into the molecular interactions of this compound with its target proteins. Using molecular docking simulations, researchers have identified key residues responsible for binding affinity and selectivity. These studies have paved the way for rational drug design strategies aimed at improving potency and reducing off-target effects.

In conclusion, (5-Ethyl-1,3,4-thiadiazol-2-Yl)Amino(Oxo)Acetic Acid (CAS No: 83244-82-0) represents a valuable addition to the arsenal of compounds being explored for therapeutic and agricultural applications. Its unique chemical structure and diverse functional groups make it a compelling target for further research and development in various scientific domains.